Cas no 2622-08-4 (Tri-o-tolyl phosphite)

Tri-o-tolyl phosphite structure
Tri-o-tolyl phosphite structure
Product Name:Tri-o-tolyl phosphite
CAS No:2622-08-4
MF:C21H21O3P
MW:352.363406896591
MDL:MFCD00014911
CID:84420
PubChem ID:87575493
Update Time:2025-09-21

Tri-o-tolyl phosphite Chemical and Physical Properties

Names and Identifiers

    • Tri-o-tolyl phosphite
    • Tri(o-tolyl) phosphite
    • EINECS 220-068-7
    • Phosphorous Acid Tri-o-cresyl Ester
    • Phosphorous Acid Tri-o-tolyl Ester
    • Phosphorous Acid Tris(2-methylphenyl) Ester
    • TRI-2-TOLYLPHOSPHITE
    • Tri-o-cresyl Phosphite
    • Tris(2-methylphenyl) Phosphite
    • Tri-2-tolyl phosphite
    • tri-o-Tolylphosphite
    • Tris(o-methylphenyl) phosphite
    • Tris(2-tolyl)phosphite
    • Tris(o-tolyloxy)phosphine
    • Phosphorous acid, tri-o-cresyl ester
    • BKHZQJRTFNFCTG-UHFFFAOYSA-N
    • 80ZL69270G
    • tri-tolylphosphite
    • trio-tolyl phosphite
    • tri(2-methylphenyl)phosphite
    • MDL: MFCD00014911
    • Inchi: 1S/C21H21O3P/c1-16-10-4-7-13-19(16)22-25(23-20-14-8-5-11-17(20)2)24-21-15-9-6-12-18(21)3/h4-15H,1-3H3
    • InChI Key: BKHZQJRTFNFCTG-UHFFFAOYSA-N
    • SMILES: P(OC1C=CC=CC=1C)(OC1C=CC=CC=1C)OC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 352.12300
  • Monoisotopic Mass: 352.123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Color/Form: liquid
  • Density: 1.1423
  • Melting Point: 11°C
  • Boiling Point: 238°C/11mmHg(lit.)
  • Flash Point: 200-202°C/2.4-2.6mm
  • Refractive Index: 1.5760-1.5810
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 41.28000
  • LogP: 6.37550
  • Solubility: Insoluble in water \ alcohol, soluble in ether
  • Sensitiveness: Moisture Sensitive

Tri-o-tolyl phosphite Security Information

Tri-o-tolyl phosphite Customs Data

  • HS CODE:2920901900
  • Customs Data:

    China Customs Code:

    2920901900

    Overview:

    2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Tri-o-tolyl phosphite Pricemore >>

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Tri-o-tolyl phosphite Production Method

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